Cas no 117760-87-9 (Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI))

Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI) structure
117760-87-9 structure
Product Name:Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI)
CAS No:117760-87-9
MF:C19H13NO6
MW:351.309625387192
CID:3660482
PubChem ID:14344248
Update Time:2025-04-22

Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4,4'-[2,6-pyridinediylbis(oxy)]bis- (9CI)
    • 4,4'-(pyridine-2,6-diylbis(oxy))dibenzoic acid
    • 117760-87-9
    • SCHEMBL10615184
    • Inchi: 1S/C19H13NO6/c21-18(22)12-4-8-14(9-5-12)25-16-2-1-3-17(20-16)26-15-10-6-13(7-11-15)19(23)24/h1-11H,(H,21,22)(H,23,24)
    • InChI Key: UBHQPKMYKDWELO-UHFFFAOYSA-N
    • SMILES: C1(OC2=CC=C(C=C2)C(O)=O)=NC(OC2=CC=C(C=C2)C(O)=O)=CC=C1

Computed Properties

  • Exact Mass: 351.07428713Da
  • Monoisotopic Mass: 351.07428713Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 106Ų
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